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Compound of Interest

Compound Name: Octanoic hydrazide

Cat. No.: B1217089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of octanoic
hydrazide from methyl octanoate. The document details the chemical process, experimental

protocols, and quantitative data to support researchers and professionals in the fields of

chemistry and drug development.

Introduction
Octanoic hydrazide is a valuable chemical intermediate used in the synthesis of various

pharmaceuticals, agrochemicals, and other specialty chemicals. Its synthesis from methyl

octanoate via hydrazinolysis is a common and effective method. This guide outlines the

fundamental principles of this reaction, providing detailed procedural information and expected

outcomes.

Reaction Scheme and Mechanism
The synthesis of octanoic hydrazide from methyl octanoate involves the nucleophilic acyl

substitution of the methoxy group (-OCH₃) of the ester with a hydrazine molecule (NH₂NH₂).

The reaction is typically carried out using hydrazine hydrate (N₂H₄·H₂O) in an alcohol solvent,

such as methanol or ethanol.

The reaction mechanism is analogous to ester hydrolysis and proceeds via a nucleophilic

addition-elimination pathway. The nitrogen atom of hydrazine acts as the nucleophile, attacking
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the electrophilic carbonyl carbon of the ester. This is followed by the elimination of a molecule

of methanol, yielding the octanoic hydrazide product.

Quantitative Data
The following table summarizes the key quantitative data associated with the synthesis of

octanoic hydrazide from methyl octanoate.

Parameter Value Reference

Molecular Formula of Methyl

Octanoate
C₉H₁₈O₂ [1]

Molecular Weight of Methyl

Octanoate
158.24 g/mol [1]

Molecular Formula of Octanoic

Hydrazide
C₈H₁₈N₂O [2][3]

Molecular Weight of Octanoic

Hydrazide
158.24 g/mol [2][3]

Typical Reaction Yield > 90% [4]

Melting Point of Octanoic

Hydrazide
87-89 °C [2]

Appearance of Octanoic

Hydrazide
White crystalline solid [2]

Experimental Protocol
This section provides a detailed experimental protocol for the synthesis of octanoic hydrazide
from methyl octanoate. This procedure is based on a high-yield method that incorporates

reactive distillation to drive the reaction to completion.[4]

Materials:

Methyl octanoate (1.0 mol, 158.24 g)
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Hydrazine hydrate (80% solution, 1.2 mol, 75 g)

Methanol (as solvent and for washing)

Round-bottom flask equipped with a magnetic stirrer, reflux condenser, and distillation head

Heating mantle

Büchner funnel and filter paper

Vacuum flask

Procedure:

Reaction Setup: In a round-bottom flask, combine methyl octanoate (1.0 mol) and an 80%

solution of hydrazine hydrate (1.2 mol).

Reaction: Heat the mixture to reflux with stirring. The methanol produced as a byproduct will

begin to distill off.

Reactive Distillation: Continue the reaction under reflux while continuously removing the

methanol byproduct through distillation. This shifts the equilibrium towards the product,

ensuring a high conversion rate. The reaction is typically complete within 2-4 hours.

Isolation of Product: After the reaction is complete, cool the mixture to room temperature.

The octanoic hydrazide will precipitate out of the solution as a white solid.

Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the

crystals with a small amount of cold methanol to remove any unreacted starting materials

and impurities.

Drying: Dry the purified octanoic hydrazide in a vacuum oven to obtain the final product.

Visualizations
Reaction Workflow
The following diagram illustrates the workflow for the synthesis of octanoic hydrazide from

methyl octanoate.
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Caption: Workflow for the synthesis of octanoic hydrazide.

Reaction Mechanism Pathway
The diagram below outlines the nucleophilic acyl substitution mechanism for the formation of

octanoic hydrazide.

Caption: Mechanism of octanoic hydrazide formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1217089#synthesis-of-octanoic-hydrazide-from-
methyl-octanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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